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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

For researchers, scientists, and drug development professionals, a precise understanding of
the physicochemical properties of inorganic compounds is paramount. This guide provides a
comparative analysis of the molar enthalpy of fusion for cesium chromate and other alkali
metal chromates, supported by established experimental protocols.

While a definitive experimental value for the molar enthalpy of fusion of cesium chromate
(Cs2Cr0a) is not readily available in the reviewed literature, this guide offers a comparative
framework using data for other alkali metal chromates. The primary experimental technique for
determining the molar enthalpy of fusion is Differential Scanning Calorimetry (DSC).[1]

Comparative Analysis of Alkali Metal Chromates

The molar enthalpy of fusion is a critical thermodynamic parameter that quantifies the energy
required to transform a substance from a solid to a liquid state at its melting point. This value is
indicative of the strength of the crystal lattice. A comparative summary of the available data for
alkali metal chromates is presented below.
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Molar Enthalpy of

Compound Formula Melting Point (°C) .
Fusion (kJ/mol)
Sodium Chromate NazCrOa 792[2] 24.3[3][4]
Potassium Chromate K2CrOa 968[5][6] 28.9[7]
Rubidium Chromate Rb2CrOa4 Not Found Not Found
) Not Found in
Cesium Chromate Cs2CrOa 954 - 961

Searched Literature

Note: The molar enthalpy of fusion for Sodium Chromate was calculated from the reported heat
of fusion of 5810 cal/mol.[3][4] The molar enthalpy of fusion for Potassium Chromate was
calculated from the reported heat of fusion of 35.6 cal/g and its molar mass of 194.19 g/mol .[5]

(71181

Experimental Protocol: Determination of Molar
Enthalpy of Fusion by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique that measures the difference
in the amount of heat required to increase the temperature of a sample and a reference as a
function of temperature.[1]

1. Sample Preparation:

e Accurately weigh 5-20 mg of the inorganic salt sample into a clean, dry aluminum DSC pan.

[9]

o Ensure the sample is spread evenly across the bottom of the pan to optimize thermal
contact.

o Hermetically seal the pan to prevent any loss of mass during heating. For samples sensitive
to oxidation, sealing under an inert atmosphere may be necessary.

2. Instrument Setup and Calibration:
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» Use a calibrated Differential Scanning Calorimeter. Calibration for temperature and enthalpy
is typically performed using certified reference materials with known melting points and
enthalpies of fusion, such as indium.

e Place an empty, sealed aluminum pan as the reference in the DSC cell.[9]

o Purge the DSC cell with a high-purity inert gas, such as nitrogen or argon, at a constant flow
rate (e.g., 50 mL/min) throughout the experiment to provide an inert atmosphere and prevent
oxidative degradation.

3. DSC Measurement:
o Equilibrate the sample at a temperature well below its expected melting point.

e Heat the sample at a constant, controlled rate (e.g., 10 °C/min) through its melting transition.

[9]

o Record the differential heat flow between the sample and the reference as a function of
temperature. The melting process will appear as an endothermic peak on the DSC
thermogram.[1]

4. Data Analysis:

e From the resulting DSC curve, determine the onset temperature of the melting peak, which
corresponds to the melting point.

 Integrate the area of the melting peak to determine the heat of fusion (in Joules).[1]
o Calculate the molar enthalpy of fusion (AHfus) in kJ/mol using the following formula:

AHfus (kJ/mol) = (Area of the peak (J) / Sample mass (g)) * Molar mass of the compound (
g/mol ) / 1000

Experimental Workflow for DSC Measurement

The logical flow of the experimental procedure for determining the molar enthalpy of fusion
using DSC is illustrated in the diagram below.
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DSC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chromate: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076401#verifying-the-molar-enthalpy-of-fusion-for-
cesium-chromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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